Cas no 2228338-85-8 (2-(nitromethyl)-5-phenylthiophene)

• Product Name: 2-(nitromethyl)-5-phenylthiophene
• CAS No: 2228338-85-8
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 5865947
• PubChem ID: 165619795
• Update Time: 2025-05-23

2-(nitromethyl)-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(nitromethyl)-5-phenylthiophene
• 2228338-85-8
• EN300-1860715

• Inchi： 1S/C11H9NO2S/c13-12(14)8-10-6-7-11(15-10)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： HGAFTNIINGEEHP-UHFFFAOYSA-N
• SMILES： S1C(C[N+](=O)[O-])=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.03539970g/mol
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-(nitromethyl)-5-phenylthiophene

Introduction to 2-(nitromethyl)-5-phenylthiophene (CAS No. 2228338-85-8)

2-(nitromethyl)-5-phenylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2228338-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic molecule, featuring both a nitro and a phenyl substituent on a thiophene backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural framework of 2-(nitromethyl)-5-phenylthiophene consists of a thiophene ring, which is an essential component in many biologically active molecules. The presence of both a nitro group and a phenyl group introduces distinct reactivity and electronic characteristics to the molecule. The nitro group, known for its electrophilic nature, can participate in nucleophilic substitution reactions, while the phenyl group contributes to π-stacking interactions and influences the overall electronic distribution of the molecule.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in drug development. 2-(nitromethyl)-5-phenylthiophene has been explored as a precursor in the synthesis of more complex pharmacophores. Its nitro-substituted moiety can be further functionalized through reduction to an amine or through coupling reactions with various nucleophiles, providing a versatile platform for constructing novel therapeutic agents.

In materials science, the conjugated system of 2-(nitromethyl)-5-phenylthiophene makes it a promising candidate for applications in organic electronics. Thiophene-based polymers and small molecules are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The electron-withdrawing nature of the nitro group can modulate the electronic properties of conjugated polymers derived from this compound, enhancing charge transport and optoelectronic performance.

The synthesis of 2-(nitromethyl)-5-phenylthiophene typically involves multi-step organic transformations, starting from commercially available thiophene derivatives. Key steps often include nitration followed by methylation or demethylation strategies to introduce the nitromethyl group at the desired position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher regioselectivity and yield.

One of the most intriguing aspects of 2-(nitromethyl)-5-phenylthiophene is its potential role as an intermediate in the development of bioactive molecules. Researchers have demonstrated its utility in synthesizing thiophene-based scaffolds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The combination of the electron-deficient nitro group and the aromatic phenyl ring creates a molecular environment conducive to interactions with biological targets.

The pharmacological activity of derivatives derived from 2-(nitromethyl)-5-phenylthiophene has been investigated in various preclinical models. Studies suggest that modifications at the 2- and 5-positions can significantly alter the biological profile of these compounds. For instance, replacing the nitro group with an amine or hydroxyl group can enhance solubility and bioavailability while maintaining or improving target binding affinity.

The electronic properties of 2-(nitromethyl)-5-phenylthiophene also make it attractive for use in advanced materials. Its ability to form stable π-conjugated systems allows for the design of materials with tailored energy levels and charge transport characteristics. This has led to its exploration in high-performance organic semiconductors, where precise control over molecular architecture is crucial for optimizing device performance.

Recent computational studies have provided insights into the electronic structure and reactivity of 2-(nitromethyl)-5-phenylthiophene. Density functional theory (DFT) calculations have revealed that the presence of both substituents significantly alters the HOMO-LUMO gap, influencing its photophysical properties. These findings are valuable for designing molecules with specific optoelectronic behaviors required for applications such as sensors and light-emitting devices.

The versatility of 2-(nitromethyl)-5-phenylthiophene as a building block is further underscored by its utility in polymer chemistry. Conjugated polymers derived from this compound have shown promise in flexible electronics due to their excellent thermal stability and processability. The ability to fine-tune polymer properties through side-chain engineering offers new avenues for developing next-generation electronic materials.

In conclusion, 2-(nitromethyl)-5-phenylthiophene (CAS No. 2228338-85-8) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules and as a precursor for advanced electronic materials. Ongoing research continues to uncover new possibilities for leveraging this compound's potential, driving innovation in both academic and industrial settings.